Cas no 1017778-24-3 (5-Methyl-2-(trifluoromethyl)phenylacetonitrile)

5-Methyl-2-(trifluoromethyl)phenylacetonitrile is a fluorinated aromatic nitrile compound with the molecular formula C₁₀H₈F₃N. Its structure features a trifluoromethyl group and a methyl substituent on the phenyl ring, enhancing its electron-withdrawing properties and reactivity. This compound is valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the preparation of heterocyclic compounds and active ingredients. The presence of the nitrile group allows for further functionalization, while the trifluoromethyl group contributes to improved metabolic stability and lipophilicity in derived molecules. It is typically handled under controlled conditions due to its reactivity and should be stored in a cool, dry environment. Suitable for use in research and industrial applications requiring precise fluorinated building blocks.
5-Methyl-2-(trifluoromethyl)phenylacetonitrile structure
1017778-24-3 structure
Product Name:5-Methyl-2-(trifluoromethyl)phenylacetonitrile
CAS No:1017778-24-3
MF:C10H8F3N
MW:199.172432899475
MDL:MFCD09832297
CID:3165598
Update Time:2026-04-27

5-Methyl-2-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Methyl-2-(trifluoromethyl)phenylacetonitrile
    • MDL： MFCD09832297
    • Inchi： InChI=1S/C10H8F3N/c1-7-2-3-9(10(11,12)13)8(6-7)4-5-14/h2-3,6H,4H2,1H3
    • InChI Key： MSMNXWTULYNSOL-UHFFFAOYSA-N
    • SMILES： CC1=CC(=C(C=C1)C(F)(F)F)CC#N

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2

5-Methyl-2-(trifluoromethyl)phenylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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AB264595-1 g
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AB264595-5 g
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AB264595-1g
5-Methyl-2-(trifluoromethyl)phenylacetonitrile, 97%; .
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AB264595-5g
5-Methyl-2-(trifluoromethyl)phenylacetonitrile, 97%; .
 1017778-24-3 97%
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 €700.70 2025-02-20
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AB264595-10g
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5-Methyl-2-(trifluoromethyl)phenylacetonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:1017778-24-3)5-Methyl-2-(trifluoromethyl)phenylacetonitrile
Order Number:A1098749
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:24
Price ($):374.0/247.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1017778-24-3)5-Methyl-2-(trifluoromethyl)phenylacetonitrile
A1098749
Purity:99%/99%
Quantity:5g/1g
Price ($):374.0/247.0
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